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Compound of Interest

Compound Name: Gastrin I (1-14), human tfa

Cat. No.: B15607568

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the handling, storage, and use of

lyophilized human Gastrin I (1-14). The included protocols are intended to serve as a starting

point for experimental design.

Product Information
Gastrin I (1-14) is a fragment of the human gastrin I peptide hormone. It is a key regulator of

gastric acid secretion and has been shown to have mitogenic effects on gastric cells. This

peptide is a valuable tool for studying gastrointestinal physiology, cancer biology, and for use in

organoid cultures.

Structure:

Amino Acid Sequence: Pyr-Gly-Pro-Trp-Leu-Glu-Glu-Glu-Glu-Glu-Ala-Tyr-Gly-Trp

Molecular Formula: C₇₉H₁₀₀N₁₆O₂₇

Molecular Weight: 1705.72 g/mol
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Handling and Storage
Proper handling and storage of lyophilized Gastrin I (1-14) are crucial to maintain its stability

and biological activity.

Storage of Lyophilized Peptide
The lyophilized powder should be stored under the following conditions:

Parameter Recommended Condition Stability

Temperature -20°C ≥ 1 year

-80°C ≥ 2 years[1]

Light Protect from light[2][3]

Moisture
Keep container tightly

sealed[1]

Reconstitution of Lyophilized Peptide
To ensure optimal solubility and preserve the integrity of the peptide, follow these reconstitution

guidelines.

General Recommendations:

Before opening, allow the vial to equilibrate to room temperature to prevent moisture

condensation.

Briefly centrifuge the vial to ensure the lyophilized powder is at the bottom.

Use sterile, high-purity solvents for reconstitution.

Recommended Solvents:

For most applications, sterile distilled water is a suitable solvent.[4] For peptides that are

difficult to dissolve in water, the following solvents can be used:
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Solvent Notes

Sterile Distilled Water
Recommended for initial attempts at

reconstitution.[4]

1% Aqueous Ammonia
Can be used to dissolve the peptide at a

concentration of approximately 1 mg/mL.[5]

DMSO

For very hydrophobic peptides, dissolve in a

small amount of DMSO and then dilute with an

aqueous buffer to the desired concentration.[6]

Reconstitution Protocol:

Determine the required volume of solvent to achieve the desired stock solution

concentration.

Slowly add the solvent to the vial, gently swirling to dissolve the peptide. Avoid vigorous

shaking or vortexing.

If necessary, sonicate briefly to aid dissolution.

Storage of Reconstituted Peptide
Aliquoting the reconstituted peptide into single-use volumes is highly recommended to avoid

repeated freeze-thaw cycles.

Temperature Duration Notes

-20°C ≤ 2 months[7]
Aliquot to avoid freeze-thaw

cycles.

-80°C ≤ 6 months[1]
Aliquot to avoid freeze-thaw

cycles.
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Gastrin I exerts its effects primarily through the Cholecystokinin B (CCK2) receptor, a G-protein

coupled receptor (GPCR). Activation of the CCK2 receptor initiates a cascade of intracellular

signaling events.
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Gastrin I (1-14) Signaling Pathway
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Caption: Gastrin I (1-14) signaling through the CCK2 receptor.
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Experimental Protocols
The following are example protocols for common applications of Gastrin I (1-14). Optimization

may be required for specific cell types or experimental conditions.

Human Gastric Organoid Culture
Gastrin I is a component of the culture medium for human gastric organoids, promoting their

growth and differentiation.[8][9]

Materials:

Human gastric organoids

Basement Membrane Extract (e.g., Matrigel® or Cultrex®)

Gastric Organoid Culture Medium (see recipe below)

Reconstituted Gastrin I (1-14) stock solution

Cell recovery solution

Sterile culture plates and general cell culture equipment

Gastric Organoid Culture Medium Recipe:
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Component Final Concentration

Advanced DMEM/F-12 Base

1X N-2 Supplement 1X

1X B-27 Supplement 1X

10 mM HEPES 10 mM

2 mM GlutaMAX™ 2 mM

100 ng/mL Noggin 100 ng/mL

500 ng/mL R-spondin1 500 ng/mL

50 ng/mL EGF 50 ng/mL

100 µg/mL Primocin 100 µg/mL

10 nM Gastrin I (1-14) 10 nM

10 µM Y-27632 (ROCK inhibitor) 10 µM

Protocol for Subculturing Gastric Organoids:

Prepare the complete Gastric Organoid Culture Medium and warm to 37°C.

Aspirate the medium from the organoid-containing domes in the culture plate.

Add cold cell recovery solution to each well and incubate on ice for 15-30 minutes to

depolymerize the basement membrane extract.

Mechanically disrupt the domes by pipetting up and down with a P1000 pipette.

Transfer the organoid suspension to a conical tube.

Centrifuge at 300 x g for 5 minutes at 4°C.

Aspirate the supernatant and resuspend the organoid pellet in a small volume of fresh, cold

basement membrane extract.
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Plate droplets of the organoid-matrix suspension onto a pre-warmed culture plate.

Incubate at 37°C for 15-20 minutes to allow the domes to solidify.

Gently add pre-warmed Gastric Organoid Culture Medium to each well.

Culture the organoids at 37°C in a humidified incubator with 5% CO₂. Change the medium

every 2-3 days.

In Vitro Gastric Acid Secretion Assay
This protocol describes a method to measure gastric acid secretion from isolated gastric glands

in response to Gastrin I (1-14) stimulation.

Materials:

Isolated rabbit or human gastric glands

HEPES-buffered saline (HBS)

[¹⁴C]-aminopyrine (a weak base that accumulates in acidic spaces)

Reconstituted Gastrin I (1-14) stock solution

Histamine (as a positive control)

Scintillation counter and vials

Protocol:

Prepare a suspension of isolated gastric glands in HBS.

Aliquot the gland suspension into microfuge tubes.

Add [¹⁴C]-aminopyrine to each tube to a final concentration of 0.1 µCi/mL.

Add varying concentrations of Gastrin I (1-14) (e.g., 1 pM to 100 nM) to the respective tubes.

Include a vehicle control (HBS) and a positive control (e.g., 100 µM histamine).
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Incubate the tubes at 37°C for 30 minutes with gentle shaking.

Centrifuge the tubes at 10,000 x g for 1 minute to pellet the glands.

Carefully remove the supernatant.

Lyse the gland pellet with a suitable lysis buffer or solubilizer.

Transfer the lysate to a scintillation vial, add scintillation cocktail, and measure the

radioactivity using a scintillation counter.

The amount of trapped [¹⁴C]-aminopyrine is proportional to the degree of acid secretion.

Cell Proliferation Assay (MTT Assay)
This protocol outlines a method to assess the mitogenic effect of Gastrin I (1-14) on a relevant

cell line (e.g., AGS human gastric adenocarcinoma cells) using an MTT assay.

Materials:

AGS cells (or other suitable gastric cell line)

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

Serum-free medium

Reconstituted Gastrin I (1-14) stock solution

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

96-well culture plates

Microplate reader

Protocol:
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Seed AGS cells into a 96-well plate at a density of 5,000-10,000 cells per well in complete

medium and incubate overnight at 37°C, 5% CO₂.

The next day, aspirate the medium and wash the cells once with PBS.

Replace the medium with serum-free medium and incubate for 24 hours to synchronize the

cells.

Prepare serial dilutions of Gastrin I (1-14) in serum-free medium (e.g., 0.1 nM to 1 µM).

Remove the synchronization medium and add 100 µL of the Gastrin I (1-14) dilutions to the

respective wells. Include a vehicle control (serum-free medium) and a positive control (e.g.,

complete medium with 10% FBS).

Incubate the plate for 24-48 hours at 37°C, 5% CO₂.

Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

Aspirate the medium containing MTT and add 100 µL of solubilization solution to each well to

dissolve the formazan crystals.

Gently shake the plate for 15 minutes to ensure complete dissolution.

Measure the absorbance at 570 nm using a microplate reader. The absorbance is directly

proportional to the number of viable, proliferating cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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